Cas no 103577-47-5 (1H-Benzimidazole,2-[[[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-)

1H-Benzimidazole,2-[[[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]- structure
103577-47-5 structure
Product Name:1H-Benzimidazole,2-[[[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-
CAS No:103577-47-5
MF:C17H16F3N3O2S
MW:383.388052940369
CID:125735
PubChem ID:13654781
Update Time:2025-04-18

1H-Benzimidazole,2-[[[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-[[[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-
    • 2-[(4-TRIFLUOROETHOXY-3,5-DIMETHYL-2-PYRIDINYL)-METHYLSULFINYL]-BENZIMIDAZOLE
    • SCHEMBL6440042
    • 103577-47-5
    • FPVRBOKLMQOBQO-UHFFFAOYSA-N
    • 2-[[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
    • Inchi: 1S/C17H16F3N3O2S/c1-10-7-21-14(11(2)15(10)25-9-17(18,19)20)8-26(24)16-22-12-5-3-4-6-13(12)23-16/h3-7H,8-9H2,1-2H3,(H,22,23)
    • InChI Key: FPVRBOKLMQOBQO-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2N1)(CC1C(C)=C(C(C)=CN=1)OCC(F)(F)F)=O

Computed Properties

  • Exact Mass: 383.09200
  • Monoisotopic Mass: 383.09153242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 87.1Ų

Experimental Properties

  • PSA: 87.08000
  • LogP: 4.68930
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